1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine
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Overview
Description
1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine is a compound that belongs to the class of pyrrolidines. Pyrrolidines are five-membered nitrogen-containing heterocycles that are widely used in medicinal chemistry due to their biological activity and ability to interact with various molecular targets .
Preparation Methods
The synthesis of 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine can be achieved through several synthetic routes. One common method involves the reaction of 3-methylbenzylamine with 1-methylpyrrolidin-3-one under appropriate reaction conditions . Industrial production methods may involve optimization of reaction conditions to maximize yield and purity, such as controlling temperature, pressure, and the use of catalysts .
Chemical Reactions Analysis
1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Common reagents and conditions used in these reactions include solvents like dichloromethane, ethanol, and reaction temperatures ranging from room temperature to reflux conditions . Major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biological targets.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.
Mechanism of Action
The mechanism of action of 1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine can be compared with other similar compounds, such as:
1-methyl-N-[(3-methylphenyl)methyl]piperidin-4-amine: This compound has a similar structure but contains a piperidine ring instead of a pyrrolidine ring.
(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenyl)methanamine hydrochloride: This compound contains a tetrazine ring and is used in different chemical and biological applications.
The uniqueness of this compound lies in its specific structure and the resulting biological and chemical properties that differentiate it from other similar compounds .
Properties
Molecular Formula |
C13H20N2 |
---|---|
Molecular Weight |
204.31 g/mol |
IUPAC Name |
1-methyl-N-[(3-methylphenyl)methyl]pyrrolidin-3-amine |
InChI |
InChI=1S/C13H20N2/c1-11-4-3-5-12(8-11)9-14-13-6-7-15(2)10-13/h3-5,8,13-14H,6-7,9-10H2,1-2H3 |
InChI Key |
PAQJSRGJBHGEPU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)CNC2CCN(C2)C |
Origin of Product |
United States |
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